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This technical support center provides troubleshooting guidance and frequently asked
questions (FAQs) for researchers, scientists, and drug development professionals utilizing
Cerium-139 (Ce-139) for attenuation correction (AC) in SPECT imaging.

Frequently Asked Questions (FAQs)

Q1: What is the primary function of Cerium-139 in our imaging setup?

Al: Cerium-139 is used as a radionuclide source in a scanning line source for transmission
imaging. This process creates an attenuation map of the patient or subject, which is then used
to correct the emission data from the primary radiotracer (e.g., in a myocardial perfusion study).
This correction accounts for photons that are absorbed or scattered within the body, leading to
a more accurate and quantitative representation of radiotracer distribution.[1]

Q2: Why do artifacts occur even when using attenuation correction?

A2: Artifacts can arise from several sources, including patient-related factors (e.g., motion,
metal implants), equipment malfunction, or errors in the reconstruction process.[2] Inaccurate
attenuation maps are a primary cause; if the map does not perfectly represent the attenuation
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properties of the subject at the time of the emission scan, the correction can introduce new
errors or "artifacts” into the final images.[3]

Q3: Can patient motion during the Ce-139 transmission scan affect the final image?

A3: Yes, patient motion is a significant source of artifacts in SPECT imaging.[2][4] Motion
during either the transmission (Ce-139) scan or the emission scan can cause misalignment
(misregistration) between the attenuation map and the emission data.[5][6] This misalignment
leads to incorrect attenuation correction, potentially creating false defects or masking real ones
in the reconstructed images.

Q4: How do high-density objects like metal implants affect Ce-139 attenuation correction?

A4: High-attenuation objects, such as surgical clips, dental fillings, or orthopedic implants, can
cause significant artifacts.[7][8] These materials can lead to severe streaking artifacts in the
attenuation map. When this flawed map is used for correction, it can result in substantial over-
or under-correction in the surrounding areas of the emission image, potentially leading to
misinterpretation.[8]

Troubleshooting Guide

This guide addresses specific artifacts encountered during Ce-139 attenuation correction.

Issue 1: Streaking or Distorted Attenuation Map

Question: My attenuation map generated with the Ce-139 source shows significant streaking or
appears distorted. What are the common causes and how can | fix it?

Answer: This issue is often related to either low photon counts from the transmission source or
the presence of highly attenuating materials.

Common Causes & Solutions:

e Low Transmission Counts: Insufficient photon flux from the Ce-139 source can lead to a
noisy attenuation map.[3] This "quantum mottle" can be misinterpreted as tissue variations.

o Solution: Verify the age and activity of your Ce-139 source. Ensure that the scan duration
is adequate for acquiring sufficient counts. Perform routine quality control to check for
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source decay.[9]

o Highly Attenuating Materials: Metal implants or external objects (e.g., belt buckles, jewelry)
can cause severe streaking.[7][8]

o Solution: Whenever possible, remove all external metal objects from the patient before
scanning. If internal implants are present, use a reconstruction algorithm with a metal
artifact reduction (MAR) strategy, if available.[8] It is crucial to visually inspect the
attenuation map for such artifacts before it is applied to the emission data.[3]

» Patient Motion: Abrupt patient motion during the transmission scan can cause blurring and
misregistration artifacts.[4]

o Solution: Ensure the patient is comfortable and well-instructed to remain still. Use
immobilization devices if necessary.[2]

Issue 2: Misalignment Between Attenuation Map and
Emission Image

Question: | am observing artifacts where the attenuation correction appears shifted, creating
"hot" or "cold" spots at organ boundaries. What causes this misregistration?

Answer: This artifact is caused by a spatial mismatch between the attenuation map (from Ce-
139) and the emission data.

Common Causes & Solutions:

» Patient Motion Between Scans: The most common cause is patient movement occurring
after the transmission scan but before or during the emission scan.[5]

o Solution: Counsel the patient on the importance of remaining still throughout the entire
imaging procedure.[2] If motion is detected, motion correction software should be used if
available. In some cases, repeating the acquisition may be necessary.

» Respiratory Motion: The movement of the diaphragm and heart during breathing can cause
significant misregistration, especially in cardiac and abdominal imaging.[5][10]
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o Solution: Use respiratory gating techniques for both transmission and emission scans if
your system supports it. Counsel the patient to breathe shallowly and consistently.[2]

Issue 3: New or Worsened "Defects" in the Corrected
Image

Question: After applying the Ce-139 attenuation correction, | see new perfusion defects,
particularly in the inferior wall of the myocardium, that were not present on the uncorrected
images. Why is this happening?

Answer: This can be a result of over-correction due to an inaccurate attenuation map.
Common Causes & Solutions:

» |naccurate Attenuation Map: If the attenuation map is flawed (e.g., due to noise, motion, or
truncation), applying it can introduce errors that look like true perfusion defects.[3] A
simulation study showed that using maps with artifacts could create false heart defects or
increase the apparent size of an existing infarct.[3]

o Solution: Always perform a quality check of the attenuation map before accepting the
corrected images.[3] Compare the corrected images with the uncorrected images and the
rotating planar projections to identify potential artifacts.

o Truncation Artifacts: This occurs if the transmission scan does not cover the entire body
contour present in the emission scan. The system has no attenuation data for the truncated
regions, leading to under-correction at the edges of the field of view.[6][7]

o Solution: Ensure the patient is positioned correctly so that the entire cross-section is

included in the transmission scan field of view.

Data Summary

The following table summarizes common artifacts and their primary causes.
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Artifact Type

Common Cause

Primary Solution(s)

Reference(s)

Noisy/Grainy

Attenuation Map

Low photon counts

from Ce-139 source.

Verify source activity;

Increase scan time.

[3]

Streaking in

Attenuation Map

Presence of high-
density materials

(e.g., metal implants).

Remove external
objects; Use metal
artifact reduction

software.

[7](8]

Misregistration
Artifacts

Patient motion
between transmission

and emission scans.

Immobilize and
instruct the patient;
Use motion correction

software.

[2]141[5]

False Defects (Over-

correction)

Flawed attenuation
map applied to

emission data.

Visually inspect
attenuation map;
Compare with

uncorrected images.

[3]

Edge Artifacts (Under-

correction)

Truncation of the body
in the transmission

scan.

Ensure proper patient
positioning within the

field of view.

[6]7]

Experimental Protocols
Protocol: Daily Quality Control for Ce-139 Transmission

Source

This protocol is a fundamental check to ensure the stability and performance of the Ce-139

source and gantry system.

Objective: To verify the operational status of the Ce-139 transmission source system before

patient scanning.

Frequency: Daily, before the first patient study.

Methodology:
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System Initialization: Power on the SPECT system and allow it to complete its standard start-
up sequence.

Source Positioning: Following the manufacturer's instructions, move the Ce-139 line source
into the correct position for a quality control scan.

Phantom Setup: Place the manufacturer-specified quality control phantom on the imaging
pallet. This is typically a uniform density phantom.

Acquisition Setup:
o Select the "Daily QC" or equivalent protocol from the acquisition software.

o Confirm that the energy window is correctly centered on the Ce-139 photopeak (typically
~166 keV).

o Set the acquisition for a predefined number of counts or a set time as recommended by
the manufacturer.

Acquisition: Acquire the transmission scan of the phantom.
Data Analysis:

o The system will automatically process the acquired data to generate a "blank scan" or
uniformity map.

o Visually inspect this map for any new artifacts, streaks, or non-uniformities.

o Review the quantitative results provided by the software. Key metrics often include the
average number of counts and the percentage uniformity.

Action Thresholds:

o If the uniformity map shows significant new artifacts or if the quantitative results fall
outside the manufacturer's specified tolerance (e.g., uniformity variation > 2%), do not
proceed with patient scanning.
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o Repeat the QC scan. If the failure persists, report the issue to a medical physicist or
qualified service engineer.

e Record Keeping: Log the results of the daily QC check, including the pass/fail status and any
actions taken.[11]

Visualizations
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Artifact Observed in
Attenuation-Corrected Image

Step 1: Visually Inspect
Ce-139 Attenuation Map

Is map clean? No

Map Appears Normal

Step 2: Check Alignment of
Emission & Transmission Data

Map Shows Artifacts
(Streaks, Noise, Distortion)

Are they alignefi?

Misregistration
Detected

Data is Aligned

Investigate Patient-Related
Causes (e.g., Motion)

Investigate Hardware/
Source-Related Causes

Yes
(Artifact may be from
other sources)

Action: Re-process with Action: Counsel Patient & Action: Use Metal Artifact Action: Perform Source
Motion Correction Re-acquire Scan Reduction (MAR) Software and Detector QC

Artifact Resolved

Click to download full resolution via product page

Caption: A logical workflow for troubleshooting common Ce-139 AC artifacts.
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Caption: Primary sources of error in the attenuation correction process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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